Cas no 477973-51-6 (3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide)

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide is a brominated acrylamide derivative featuring a cyano group and an octyl chain, offering unique reactivity and solubility properties. The 2-bromophenyl moiety enhances its utility in cross-coupling reactions, while the cyano group provides a versatile handle for further functionalization. The octyl chain improves lipophilicity, making it suitable for applications requiring organic-phase compatibility. This compound is particularly valuable in synthetic organic chemistry as an intermediate for constructing complex molecules, including pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent performance in nucleophilic and electrophilic reactions, supporting precise synthetic pathways.
3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide structure
477973-51-6 structure
Product Name:3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide
CAS No:477973-51-6
MF:C18H23BrN2O
MW:363.292023897171
CID:5454469
PubChem ID:2360376
Update Time:2025-10-30

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
    • Z44314974
    • 477973-51-6
    • (E)-3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
    • EN300-18153085
    • 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide
    • Inchi: 1S/C18H23BrN2O/c1-2-3-4-5-6-9-12-21-18(22)16(14-20)13-15-10-7-8-11-17(15)19/h7-8,10-11,13H,2-6,9,12H2,1H3,(H,21,22)
    • InChI Key: QUHZJSYIECNMRV-UHFFFAOYSA-N
    • SMILES: C(NCCCCCCCC)(=O)C(C#N)=CC1=CC=CC=C1Br

Computed Properties

  • Exact Mass: 362.09938g/mol
  • Monoisotopic Mass: 362.09938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 516.7±50.0 °C(Predicted)
  • pka: 12.37±0.46(Predicted)

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18153085-0.05g
477973-51-6 90%
0.05g
$246.0 2023-09-19

Additional information on 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide

Comprehensive Overview of 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6): Properties, Applications, and Industry Insights

3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromophenyl moiety with a cyanoacrylamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its N-octyl chain enhances lipophilicity, a critical factor in drug design for improved membrane permeability.

In recent years, the demand for high-purity chemical intermediates like 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide has surged, driven by advancements in small-molecule drug discovery and crop protection agents. Researchers frequently search for "CAS 477973-51-6 solubility" or "synthetic routes for cyanoacrylamide derivatives," reflecting its relevance in optimizing reaction yields and process scalability. The compound’s electron-withdrawing cyano group also makes it a candidate for studying Michael addition reactions, a hot topic in green chemistry.

From an industrial perspective, 477973-51-6 is often discussed alongside "structure-activity relationship (SAR) studies" and "bioisosteric replacements," as its scaffold mimics natural ligands. Analytical techniques such as HPLC purity analysis and NMR spectral data are essential for quality control, with users frequently querying "HPLC methods for bromophenyl compounds." Regulatory compliance, including REACH certification and GMP standards, further underscores its commercial viability.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide requires adherence to laboratory safety protocols. Searches like "thermal stability of cyanoacrylamides" highlight user concerns about storage conditions. Innovations in biodegradable solvents for its synthesis align with the global shift toward sustainable chemistry.

Future applications may expand into material science, where its conjugated system could contribute to organic semiconductors. The compound’s photophysical properties remain underexplored, offering avenues for interdisciplinary research. As patent filings increase, keywords like "477973-51-6 patent landscape" gain traction among competitors.

In summary, CAS 477973-51-6 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse synthetic pathways and alignment with trends in precision agriculture and drug delivery systems ensure its enduring relevance. For researchers, staying updated on "latest synthetic modifications of bromophenyl acrylamides" is key to unlocking its full potential.

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